BENGHE Foundational & Exploratory

Check Availability & Pricing

Veratraldehyde (CAS 120-14-9): An In-depth
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Veratraldehyde

Cat. No.: B141060

For Researchers, Scientists, and Drug Development Professionals

Abstract

Veratraldehyde (3,4-dimethoxybenzaldehyde) is an aromatic aldehyde with the CAS number
120-14-9. It is a derivative of vanillin and is found naturally in various plants, including
peppermint, ginger, and raspberry.[1][2] This compound is widely utilized as a flavorant and
odorant due to its pleasant woody, vanilla-like aroma.[1][2] Beyond its sensory applications,
veratraldehyde serves as a crucial intermediate in the synthesis of pharmaceuticals and other
specialty chemicals.[2][3] Its biological activities, including antifungal and antibacterial
properties, are subjects of ongoing research. This guide provides a comprehensive overview of
veratraldehyde, including its physicochemical properties, spectroscopic data, detailed
synthesis protocols, safety information, and insights into its mechanisms of action.

Physicochemical and Spectroscopic Data

Veratraldehyde is a white to pale yellow crystalline solid at room temperature.[4] It is sparingly
soluble in water but shows good solubility in organic solvents like ethanol and ether.[4]

Table 1: Physicochemical Properties of Veratraldehyde
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Property Value Reference(s)
Molecular Formula CoH1003 [4]
Molecular Weight 166.18 g/mol [4]
Melting Point 43-46 °C [4]
Boiling Point 281 °C [2]
Density 1.129 g/cm3 at 25 °C [4]
Flash Point 113 °C [4]
Water Solubility <0.1 g/100 mL at 22 °C [5]
Appearance White to pale yellow crystalline )
solid
Odor Sweet, woody, vanilla-like [2]

Table 2: Spectroscopic Data of Veratraldehyde

Spectrum Type Key Peaks/Signals Source
Signals consistent with the

IH NMR [6]
structure
Signals consistent with the

13C NMR [7]
structure

IR Spectrum Available [819]

Mass Spectrum Available [10]

Synthesis of Veratraldehyde: Experimental

Protocols

Veratraldehyde is commonly synthesized through the methylation of vanillin or via the

Vilsmeier-Haack reaction with veratrole.

Methylation of Vanillin
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This method involves the methylation of the hydroxyl group of vanillin using a methylating
agent, such as dimethyl sulfate, in an alkaline solution.

Experimental Protocol:

o Dissolution: In a suitable reaction vessel equipped with a stirrer, dissolve vanillin in a 10%
agueous sodium hydroxide solution at room temperature.

o Addition of Methylating Agent: Add dimethyl sulfate to the solution in one portion while
stirring.

e Reaction: Continue stirring the mixture for 7 hours at 20°C.

o Crystallization: After the reaction period, store the mixture in a refrigerator at 4-5°C for 12
hours to allow for the precipitation of veratraldehyde.

« |solation: Filter the precipitate using a glass filter and wash it with ice-cold water.

« Purification: For further purification, recrystallize the crude veratraldehyde from ethanol. The
expected yield of pure aldehyde is approximately 88%.

Vilsmeier-Haack Reaction of Veratrole

This method involves the formylation of veratrole (1,2-dimethoxybenzene) using a Vilsmeier
reagent, which is typically a mixture of N,N-dimethylformamide (DMF) and phosphorus
oxychloride (POCIs).

Experimental Protocol:

o Vilsmeier Reagent Formation: In a reaction vessel, cool N,N-dimethylformamide (DMF) in an
ice bath. Add phosphorus oxychloride (POCIs) dropwise while maintaining the temperature
below 5°C.

» Addition of Veratrole: Slowly add veratrole to the freshly prepared Vilsmeier reagent.

o Reaction: Remove the cooling bath and heat the reaction mixture at 75°C for 6 hours.
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o Work-up: Pour the resulting solution into ice-cooled water and basify with an aqueous
sodium hydroxide solution to a pH of 8-9.

» Extraction: Extract the product with a suitable organic solvent, such as 1,2-dichloroethane.
» Washing: Wash the organic layer with water.

o Purification: Remove the solvent under reduced pressure and purify the crude product by
distillation to obtain veratraldehyde.

Veratraldehyde Synthesis Pathways

DMF + POCI3
(Vilsmeier Reagent)

Dimethyl Sulfate

NaOH (aq) Methylation Veratraldehyde

Formylation Veratraldehyde

Click to download full resolution via product page

Caption: Common synthetic routes to Veratraldehyde.
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Biological Activities and Mechanisms of Action

Veratraldehyde has demonstrated notable biological activities, particularly as an antimicrobial
agent. Its mechanisms of action are an area of active investigation.

Antifungal Activity and Redox Cycling in Pleurotus
eryngii

In the white-rot fungus Pleurotus eryngii, veratraldehyde participates in a redox cycle that
leads to the production of hydrogen peroxide (H203z), a key component of the fungus's lignin-

degrading machinery.[1][7] This cycle involves two key enzymes: aryl-alcohol dehydrogenase
and aryl-alcohol oxidase.

e Reduction: Veratraldehyde is reduced by an intracellular aryl-alcohol dehydrogenase to
veratryl alcohol, utilizing NADPH as a cofactor.[1][6]

» Oxidation: The resulting veratryl alcohol is then oxidized by an extracellular aryl-alcohol
oxidase, which transfers electrons from the alcohol to molecular oxygen, producing H202
and regenerating veratraldehyde.[1][8]

This enzymatic cycle effectively generates a localized supply of H202 in the extracellular
environment, which is then used by peroxidases to break down lignin.[8]
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Veratraldehyde Redox Cycling in Pleurotus eryngii
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Caption: Enzymatic cycle involving veratraldehyde for H202 production.
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Antibacterial Activity: Inhibition of Biofilm Formation in
Pseudomonas aeruginosa

Recent studies have highlighted the potential of veratraldehyde as an anti-biofilm agent
against the pathogenic bacterium Pseudomonas aeruginosa. While exhibiting weak direct
antibacterial activity, veratraldehyde potently inhibits bacterial motility, a critical factor in biofilm
formation.[11]

Computational studies, including molecular docking and dynamic simulations, suggest that
veratraldehyde may exert its anti-biofilm effect by targeting the PilY protein.[11] PilY is a
component of the Type-IV pili, which are essential for pilus biogenesis and, consequently, for
bacterial motility and the initial stages of biofilm formation.[11] By binding to PilY,
veratraldehyde is hypothesized to disrupt these processes.
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Proposed Mechanism of Biofilm Inhibition by Veratraldehyde
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Caption: Veratraldehyde's potential targeting of PilY to inhibit biofilm formation.

Safety and Handling

Veratraldehyde is considered to be of low acute toxicity but may cause skin and eye irritation.
Appropriate personal protective equipment, including gloves and safety glasses, should be
worn when handling the compound. It is incompatible with strong oxidizing agents and strong

bases.[2]
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Table 3: Safety Information for Veratraldehyde

Hazard Statement Precautionary Statement Reference(s)

] P264: Wash hands thoroughly
H302: Harmful if swallowed ] [3]
after handling.

P280: Wear protective
H315: Causes skin irritation gloves/protective clothing/eye [3]

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with
H319: Causes serious eye water for several minutes. 3]
irritation Remove contact lenses, if

present and easy to do.

Continue rinsing.

Applications

Veratraldehyde's unique properties make it a valuable compound in several industries.

» Flavor and Fragrance: Widely used to impart vanilla, woody, and sweet notes in food,
beverages, and perfumes.[2]

o Pharmaceutical Intermediate: A key starting material in the synthesis of various
pharmaceuticals, including the antihypertensive drug methyldopa.[3]

o Agrochemicals: Used in the production of certain agrochemical compounds.

o Research: Serves as a versatile building block in organic synthesis for the creation of more
complex molecules.

Conclusion

Veratraldehyde (CAS 120-14-9) is a multifaceted aromatic compound with significant
applications in both industrial and research settings. Its well-defined physicochemical
properties and established synthesis routes make it a readily accessible and versatile chemical.
The growing body of research into its biological activities, particularly its antifungal and anti-

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b141060?utm_src=pdf-body
https://consolidated-chemical.com/product/veratraldehyde-premium-flavor-fragrance-intermediate/
https://consolidated-chemical.com/product/veratraldehyde-premium-flavor-fragrance-intermediate/
https://consolidated-chemical.com/product/veratraldehyde-premium-flavor-fragrance-intermediate/
https://www.benchchem.com/product/b141060?utm_src=pdf-body
https://www.atamanchemicals.com/veratraldehyde_u25780/
https://consolidated-chemical.com/product/veratraldehyde-premium-flavor-fragrance-intermediate/
https://www.benchchem.com/product/b141060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

biofilm properties, suggests potential for its development into new therapeutic agents. The
mechanisms of action, such as the redox cycling in fungi and the potential targeting of the PilY
protein in bacteria, provide a solid foundation for further investigation and drug development
efforts. This guide serves as a comprehensive resource for professionals seeking to
understand and utilize the full potential of veratraldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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